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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the covalent bonding mechanism of
C.l. Reactive Red 45, a dichlorotriazine azo dye. The content herein is intended for an
audience with a technical background in chemistry and related sciences, offering detailed
insights into the reaction kinetics, influencing factors, and experimental protocols for
guantitative analysis.

Introduction to Reactive Red 45 and its Covalent
Bonding

Reactive Red 45 (C.1. 18209) is a water-soluble anionic dye widely used in the textile industry
for coloring cellulosic fibers such as cotton.[1] Its ability to form a strong, permanent covalent
bond with the fiber is the basis for its high wash fastness and brilliant color.[1] The reactive
group responsible for this covalent linkage is the dichlorotriazine ring.

The fundamental principle of covalent bonding for Reactive Red 45 involves a nucleophilic
substitution reaction between the dye molecule and the hydroxyl groups of the cellulose
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polymer under alkaline conditions.[2] This process, however, is in competition with the
hydrolysis of the dye, where the reactive group reacts with water instead of the fiber.
Understanding and optimizing the conditions that favor dye-fiber fixation over hydrolysis is
critical for efficient and effective dyeing.

The Covalent Bonding Mechanism

The covalent bond formation between Reactive Red 45 and cellulose proceeds in a two-step
mechanism:

o Exhaustion: In an aqueous solution, an electrolyte (such as sodium chloride or sodium
sulfate) is added to overcome the electrostatic repulsion between the anionic dye and the
negatively charged surface of the cellulosic fiber in water. This promotes the adsorption of
the dye onto the fiber surface.[1]

o Fixation: The addition of an alkali, such as sodium carbonate, raises the pH of the dyebath.
This high pH is crucial as it facilitates the ionization of the hydroxyl groups on the cellulose to
form highly nucleophilic cellulosate anions (Cell-O~).[2][3] These anions then attack the
electron-deficient carbon atoms of the dichlorotriazine ring, displacing a chloride ion and
forming a stable ether linkage.

The competing hydrolysis reaction also occurs under these alkaline conditions, where
hydroxide ions (OH~) from the water act as the nucleophile, leading to the formation of a non-
reactive, hydrolyzed dye.[3]

Diagram of the Covalent Bonding Pathway
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Caption: Covalent bonding and hydrolysis pathway of Reactive Red 45.

Factors Influencing Covalent Bonding and Fixation
Efficiency

The efficiency of the covalent bonding, known as the fixation rate, is influenced by several key
parameters:

e pH: An alkaline medium is essential for the formation of the cellulosate anion. Generally, a
pH range of 10-11 is optimal for the fixation of dichlorotriazine dyes.[3][4] However,
excessively high pH can increase the rate of dye hydrolysis.[3]

o Temperature: Higher temperatures increase the rate of both fixation and hydrolysis. The
optimal temperature depends on the specific reactivity of the dye. For dichlorotriazine dyes,
which are highly reactive, dyeing can often be carried out at lower temperatures (e.g., 30-
40°C) compared to less reactive dyes.[1]
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» Electrolyte Concentration: The concentration of salt affects the exhaustion of the dye onto
the fiber. Higher salt concentrations generally lead to higher exhaustion and subsequently
higher fixation, up to a certain point.

e Dyeing Time: Sufficient time is required for the diffusion of the dye into the fiber and for the
chemical reaction to occur. Prolonging the fixation time can increase the degree of fixation,
but also the extent of hydrolysis.

Quantitative Analysis of Covalent Bonding

The extent of covalent bonding is typically quantified by the fixation rate (F), which is the
percentage of the initially applied dye that has covalently bonded to the fiber.

Data Presentation

While specific kinetic data for Reactive Red 45 is not readily available in the public domain, the
following table presents typical data for dichlorotriazinyl reactive dyes, illustrating the influence
of pH and temperature on the pseudo-first-order rate constant of reaction with cellulose
(k_cell).

k_cell (s™*)
Dye Class pH Temperature (°C) .

(lllustrative)
Dichlorotriazinyl 9 30 1.5x10°4
Dichlorotriazinyl 10 30 50x 104
Dichlorotriazinyl 11 30 8.0x104
Dichlorotriazinyl 10 40 1.2x1073

Note: These are illustrative values based on data for similar dyes and are intended to show
general trends.

Experimental Protocols
Determination of Fixation Rate by Spectrophotometry
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This method involves measuring the amount of unfixed and hydrolyzed dye in the dyebath and
wash liquors.

Materials and Equipment:

» Scoured and bleached cotton fabric
e Reactive Red 45

e Sodium chloride (NaCl)

e Sodium carbonate (Na2COs)

e UV-Vis Spectrophotometer

o Laboratory dyeing machine

Volumetric flasks and pipettes

Procedure:

e Dyeing:

[¢]

Prepare a dyebath with a known concentration of Reactive Red 45, NaCl, and water.

[¢]

Immerse a known weight of cotton fabric in the dyebath.

[e]

Agitate the bath at the desired temperature for a set period to allow for dye exhaustion.

o

Add a known amount of Na2COs to initiate fixation and continue the dyeing for the desired
time.

e Collection of Unfixed Dye:
o After dyeing, collect the remaining dyebath.

o Thoroughly rinse the dyed fabric with cold and hot water to remove all unfixed and
hydrolyzed dye. Collect all rinsing liquors.
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o Combine the initial dyebath and all rinsing liquors in a volumetric flask and dilute to a
known volume.

e Spectrophotometric Analysis:

o Measure the absorbance of the combined solution at the maximum absorption wavelength
(A_max) of Reactive Red 45.

o Using a pre-determined calibration curve of Reactive Red 45, calculate the concentration
of the unfixed dye.

e Calculation of Fixation Rate:
o Calculate the total amount of unfixed dye.

o The fixation rate (F) is calculated as: F (%) = [ (Initial amount of dye - Amount of unfixed
dye) / Initial amount of dye ] x 100

Diagram of the Experimental Workflow for Fixation Rate Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1210583/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-the-covalent-bonding-of-reactive-red-45
https://www.benchchem.com/product/b1210583?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210583?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

1. shreeramind.org [shreeramind.org]

2. The Identification of Cotton Fibers Dyed with Reactive Dyes for Forensic Purposes - PMC
[pmc.ncbi.nlm.nih.gov]

o 3. What factors affect the fixation rate of reactive dyes? - Dyeing-pedia - Hangzhou Tiankun
Chem Co.,Ltd [china-dyestuff.com]

e 4. jnasp.kinnaird.edu.pk [jnasp.kinnaird.edu.pk]

 To cite this document: BenchChem. [An In-Depth Technical Guide to the Covalent Bonding of
Reactive Red 45]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1210583/docs#an-in-depth-technical-guide-to-the-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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